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For Researchers, Scientists, and Drug Development Professionals

Introduction
Omeprazole, a widely prescribed proton pump inhibitor, undergoes extensive metabolism in the

liver, primarily mediated by the cytochrome P450 (CYP) enzyme system. While the major

metabolic pathways leading to the formation of 5-hydroxyomeprazole and omeprazole sulfone

are well-documented, another metabolite, omeprazole-N-oxide, has garnered attention for its

potential role in drug-drug interactions and as a significant product of omeprazole

biotransformation. This technical guide provides a comprehensive overview of omeprazole-N-
oxide, focusing on its formation, physicochemical properties, and its impact on drug

metabolism.

Omeprazole-N-oxide is formed through the N-oxidation of the pyridine ring of the omeprazole

molecule.[1] This metabolite has been identified in in vivo studies and is also considered a

potential impurity in commercial omeprazole preparations.[2] Understanding the characteristics

and metabolic fate of omeprazole-N-oxide is crucial for a complete comprehension of

omeprazole's pharmacokinetic profile and its potential for drug-drug interactions.

Physicochemical Properties of Omeprazole-N-Oxide
A clear understanding of the physical and chemical characteristics of omeprazole-N-oxide is

fundamental for its analysis and characterization in metabolic studies.
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Property Value Reference

Molecular Formula C₁₇H₁₉N₃O₄S [1]

Molecular Weight 361.4 g/mol [1]

CAS Number 176219-04-8 [1]

Appearance Solid [1]

UV/Vis. λmax 272, 303 nm [1]

Solubility
Soluble in DMSO (approx. 1

mg/ml)
[1]

Metabolic Pathways of Omeprazole
Omeprazole is primarily metabolized in the liver by CYP2C19 and CYP3A4.[3] The major

metabolites are 5-hydroxyomeprazole and omeprazole sulfone.[4] The formation of

omeprazole-N-oxide represents an alternative metabolic route. While the specific quantitative

contribution of different enzyme systems to N-oxide formation is an area of ongoing research,

both CYP enzymes and Flavin-containing monooxygenases (FMOs) are implicated in N-

oxidation reactions of various xenobiotics.

Below is a diagram illustrating the primary metabolic pathways of omeprazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://cdn.caymanchem.com/cdn/insert/35430.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3684819/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3684819/
https://www.ncbi.nlm.nih.gov/books/NBK100895/
https://www.ncbi.nlm.nih.gov/books/NBK100895/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2014902/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2014902/
https://www.benchchem.com/product/b194791#omeprazole-n-oxide-as-a-metabolite-of-omeprazole
https://www.benchchem.com/product/b194791#omeprazole-n-oxide-as-a-metabolite-of-omeprazole
https://www.benchchem.com/product/b194791#omeprazole-n-oxide-as-a-metabolite-of-omeprazole
https://www.benchchem.com/product/b194791#omeprazole-n-oxide-as-a-metabolite-of-omeprazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b194791?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

